Ethyl 4,6-dichloropicolinate

• IUPAC Name: ethyl 4,6-dichloropyridine-2-carboxylate
• InChI: InChI=1S/C8H7Cl2NO2/c1-2-13-8(12)6-3-5(9)4-7(10)11-6/h3-4H,2H2,1H3
• InChI Key: BKDVLXYPBAYFMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=CC(=C1)Cl)Cl
• Molecular Formula: C8H7Cl2NO2
• DSSTOX Substance ID: DTXSID30680692
• Molecular Weight: 220.05 g/mol
• CAS RN: 873450-61-4

Description

Ethyl 4,6-dichloropicolinate is a chemical compound with the molecular formula C8H7Cl2NO2. It has various applications in the field of biochemistry and pharmacology.

Molecular Structure Analysis

The molecular structure of this compound consists of 8 carbon atoms, 7 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, and 2 oxygen atoms. The molecular weight is 220.05.

Physical And Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It has a molecular weight of 220.05. The compound should be stored in an inert atmosphere at 2-8°C.

Mechanism of Action

The mechanism of action of ethyl Ethyl 4,6-dichloropicolinatepicolinate is not well understood. However, it is believed that the compound acts as a competitive inhibitor of the enzyme cholinesterase, which is responsible for the breakdown of neurotransmitters in the brain. By inhibiting cholinesterase, ethyl Ethyl 4,6-dichloropicolinatepicolinate can increase the levels of neurotransmitters in the brain, leading to a variety of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl Ethyl 4,6-dichloropicolinatepicolinate are not well understood. However, it is believed that the compound can act as a competitive inhibitor of the enzyme cholinesterase, leading to increased levels of neurotransmitters in the brain. This can lead to a variety of physiological effects, including increased alertness, improved memory, and improved mood. In addition, ethyl Ethyl 4,6-dichloropicolinatepicolinate has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The use of ethyl Ethyl 4,6-dichloropicolinatepicolinate in laboratory experiments has several advantages. One advantage is that the compound is relatively inexpensive and easy to synthesize. In addition, the compound is stable and can be stored for long periods of time without degradation. Furthermore, the compound is non-toxic and does not present any significant health risks.
However, there are also some limitations to the use of ethyl Ethyl 4,6-dichloropicolinatepicolinate in laboratory experiments. One limitation is that the compound is not very soluble in water, making it difficult to use in aqueous solutions. In addition, the compound is not very stable in the presence of light and oxygen, making it difficult to use in long-term experiments.

Future Directions

There are several potential future directions for research on ethyl Ethyl 4,6-dichloropicolinatepicolinate. One potential direction is to investigate the compound’s effects on other enzymes, such as acetylcholinesterase and monoamine oxidase. In addition, further research could be conducted to determine the compound’s ability to cross the blood-brain barrier and its potential interactions with other drugs. Finally, further studies could be conducted to investigate the compound’s potential therapeutic applications, such as its ability to improve cognitive function and its potential use as an anti-inflammatory and analgesic.

Scientific Research Applications

Ethyl Ethyl 4,6-dichloropicolinatepicolinate is used in a variety of scientific research applications. It is used as a starting material in the synthesis of several drugs, including loratadine and cetirizine. It is also used as a reagent in the synthesis of other organic compounds, and as a catalyst in organic reactions. In addition, ethyl Ethyl 4,6-dichloropicolinatepicolinate is used in biochemistry and pharmacology research, where it is used to study the biochemical and physiological effects of drugs on living organisms.

Safety and Hazards

Ethyl 4,6-dichloropicolinate should be handled with care to avoid contact with skin and eyes. It is advised to use personal protective equipment and ensure adequate ventilation when handling this compound. It is not intended for medicinal, household, or other uses.

Synthesis routes and methods

Procedure details

4-Chloropicolinic acid ethyl ester N-oxide (1.6 g, 8 mmol) was added to 4 mL of phosphorus oxychloride at 0° C. and stirred at 0° C. for one hour. The solution was then heated at 100° C. for four hours. Excess POCl3 was removed in vacuo, and the residue was dissolved in ethyl acetate, washed with cold sodium bicarbonate solution, and extracted with ethyl acetate. Removal of the solvent gave 4,6-dichloropicolinic acid ethyl ester (compound A) as an off-white solid (1.12 g, 64%). The methyl ester can be made by an analogous procedure.